Cas no 1999078-50-0 (methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate)

Methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is a specialized organic compound featuring an imidazole ring and a methylamino-substituted ester moiety. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The imidazole group offers coordination and hydrogen-bonding capabilities, while the ester functionality enhances reactivity for further derivatization. This compound is often utilized in medicinal chemistry research due to its potential role in modulating biological activity. High-purity grades are available for precise applications, ensuring reproducibility in synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate structure
1999078-50-0 structure
Product Name:methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
CAS No:1999078-50-0
MF:C9H15N3O2
MW:197.234301805496
CID:6546824
PubChem ID:165475251
Update Time:2025-06-10

methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
    • 1999078-50-0
    • EN300-1123934
    • Inchi: 1S/C9H15N3O2/c1-7(12-5-4-11-6-12)8(10-2)9(13)14-3/h4-8,10H,1-3H3
    • InChI Key: AZBMMLWQNKIMME-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)N1C=NC=C1)NC)=O

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 56.2Ų

methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123934-0.05g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
0.05g
$1008.0 2023-10-26
Enamine
EN300-1123934-0.1g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
0.1g
$1056.0 2023-10-26
Enamine
EN300-1123934-0.25g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
0.25g
$1104.0 2023-10-26
Enamine
EN300-1123934-0.5g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
0.5g
$1152.0 2023-10-26
Enamine
EN300-1123934-1.0g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0
1g
$1442.0 2023-06-09
Enamine
EN300-1123934-2.5g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
2.5g
$2351.0 2023-10-26
Enamine
EN300-1123934-5.0g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0
5g
$4184.0 2023-06-09
Enamine
EN300-1123934-10.0g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0
10g
$6205.0 2023-06-09
Enamine
EN300-1123934-1g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
1g
$1200.0 2023-10-26
Enamine
EN300-1123934-5g
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
1999078-50-0 95%
5g
$3479.0 2023-10-26

Additional information on methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate

Methyl 3-(1H-Imidazol-1-yl)-2-(Methylamino)Butanoate: An Overview of a Promising Compound (CAS No. 1999078-50-0)

Methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 1999078-50-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a precursor in the synthesis of bioactive molecules and as a candidate for drug development.

The molecular structure of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is composed of an imidazole ring, a methylamino group, and an ester functional group. These components contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation. The imidazole ring, in particular, is known for its biological activity and is a common moiety in many pharmaceuticals, including antifungal and anti-inflammatory agents.

Recent studies have highlighted the potential of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The results indicated that the compound exhibited significant inhibitory activity against these enzymes, suggesting its potential as a lead molecule for developing new treatments for conditions such as Alzheimer's disease.

In another study, researchers explored the anti-inflammatory properties of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate. The findings, published in the Inflammation Research (2023), demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models. This anti-inflammatory activity was attributed to its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory disorders such as arthritis.

The synthetic accessibility of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is another factor contributing to its appeal. The compound can be synthesized through a series of well-documented chemical reactions, including the condensation of an appropriate amine with an ester precursor. This ease of synthesis allows for efficient scale-up and production, which is crucial for advancing the compound from the laboratory to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is still in the early stages of development, preliminary data from preclinical studies are encouraging. These studies have shown that the compound has a favorable pharmacokinetic profile, with good bioavailability and low toxicity. Additionally, its stability under various conditions makes it suitable for formulation into different dosage forms, such as tablets or injectable solutions.

The potential applications of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate extend beyond therapeutic uses. In the field of materials science, researchers have explored its use as a functional additive in polymers and coatings. The presence of the imidazole ring and methylamino group provides unique properties that can enhance the performance of these materials, such as improved adhesion and resistance to environmental factors.

In conclusion, methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 1999078-50-0) is a multifaceted compound with promising potential in various scientific and industrial applications. Its unique chemical structure, coupled with its biological activity and synthetic accessibility, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.